Methyl 5-cyano-1-(4-fluorophenyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

• IUPAC Name: methyl 5-cyano-1-(4-fluorophenyl)-4-methyl-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C14H10FN3O3/c1-8-11(7-16)13(19)18(17-12(8)14(20)21-2)10-5-3-9(15)4-6-10/h3-6H,1-2H3
• InChI Key: LQOZAFGJZXPNLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N=C1C(=O)OC)C2=CC=C(C=C2)F)C#N
• Molecular Formula: C14H10FN3O3
• Molecular Weight: 287.25 g/mol

Description

“Methyl 5-cyano-1-(4-fluorophenyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate” is a chemical compound with the molecular formula C22H17FN4O4. It is used in the chemical industry.

Scientific Research Applications

Fluorescent Chemosensors

Research on related compounds, such as 4-Methyl-2,6-diformylphenol (DFP), has been significant in the development of fluorescent chemosensors. These chemosensors have been applied in detecting various analytes, including metal ions, anions, and neutral molecules, due to their high selectivity and sensitivity. The use of DFP-based compounds underscores the potential of related chemical entities in environmental monitoring, biomedical diagnostics, and chemical sensing technologies (Roy, 2021).

Synthesis and Medicinal Chemistry

Another aspect of research includes the practical synthesis of compounds like 2-Fluoro-4-bromobiphenyl, key intermediates in the manufacture of pharmaceuticals such as flurbiprofen. This highlights the importance of such chemical entities in the synthesis and development of drugs, especially those used as anti-inflammatory and analgesic materials. The methodologies developed for these syntheses are crucial for the pharmaceutical industry, indicating potential areas of application for Methyl 5-cyano-1-(4-fluorophenyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate in drug development and synthesis (Qiu et al., 2009).

Epigenetic Modifications

In the realm of epigenetics, research has demonstrated the significance of DNA methyltransferase inhibitors, such as 5-azacytidine and 5-aza-2'-deoxycytidine, in modifying epigenetic marks and impacting gene expression. These findings are particularly relevant in the context of cancer therapy, where altering DNA methylation patterns can restore suppressor gene expression and exert antitumor effects. This suggests potential research applications of Methyl 5-cyano-1-(4-fluorophenyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylate in studying epigenetic modifications and therapeutic interventions (Goffin & Eisenhauer, 2002).

Fluorinated Pyrimidines in Cancer Treatment

The study of fluorinated pyrimidines, notably 5-Fluorouracil (5-FU), in cancer treatment provides insights into the use of fluorine chemistry in medical applications. These compounds disrupt nucleic acid functions and have been pivotal in treating various cancers. Research into the synthesis, metabolic pathways, and the impact of these compounds on DNA and RNA structure offers a basis for exploring similar fluorinated compounds in oncology and personalized medicine (Gmeiner, 2020).

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. For example, similar compounds have been used in the development of novel insecticides.